Cas no 71644-63-8 (4-methoxy-7-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 4-methoxy-7-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• CAS No: 71644-63-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4155919
• PubChem ID: 23044265
• Update Time: 2025-05-20

4-methoxy-7-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 4-methoxy-7-methyl-
• 4-methoxy-7-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• 71644-63-8
• starbld0047227
• 4-Methoxy-7-methylbicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

• Inchi： 1S/C11H12O3/c1-11(10(12)13)6-7-3-4-8(14-2)5-9(7)11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： YMYXRZHKVGXSCK-UHFFFAOYSA-N
• SMILES： C12C(C(C)(C(O)=O)C1)=CC(OC)=CC=2

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-methoxy-7-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

4-Methoxy-7-Methyl-Bicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylic Acid: A Comprehensive Overview

4-Methoxy-7-Methyl-Bicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylic Acid (CAS No: 71644-63-8) is a unique bicyclic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its bicyclo[4.2.0] structure, combines a carboxylic acid group with methoxy and methyl substituents, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to interact with biological targets in a highly specific manner. The bicyclo[4.2.0] framework of this compound provides a rigid structure that can enhance its stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

The methoxy group attached to the bicyclic system contributes to the molecule's hydrophilicity, which is crucial for its solubility in aqueous environments. This property is particularly advantageous in drug delivery systems where solubility is a key factor for effective absorption and distribution.

The methyl group at position 7 adds to the molecule's complexity by introducing steric hindrance, which can influence its interaction with enzymes or receptors. This feature makes the compound a valuable tool for studying stereochemical effects in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of new drugs targeting specific biological pathways. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

In addition to its pharmacological applications, 4-Methoxy-7-Methyl-Bicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylic Acid has shown potential in materials science as a building block for advanced polymers and nanomaterials. Its rigid bicyclic structure can impart unique mechanical and thermal properties to materials derived from it.

The synthesis of this compound involves a series of carefully designed organic reactions, including ring-closing metathesis and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale research and industrial applications.

From an environmental perspective, the biodegradability and eco-friendliness of this compound are areas of active research interest. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and use.

In conclusion, 4-Methoxy-7-Methyl-Bicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylic Acid (CAS No: 71644-63-8) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing research in pharmacology, materials science, and beyond.